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Compound of Interest

Compound Name: AXT-914

Cat. No.: B10819877 Get Quote

Disclaimer: As of the date of this document, a specific Safety Data Sheet (SDS) for a

compound uniquely identified as "AXT-914" is not publicly available through standard chemical

and safety databases. The information provided herein is based on general best practices for

the disposal of research-grade chemicals where specific handling instructions are not known. It

is imperative to treat AXT-914 as a potentially hazardous substance and to consult with your

institution's Environmental Health and Safety (EHS) department for specific guidance. This

document should be used as a supplementary resource and not as a replacement for a

manufacturer-provided SDS or institutional protocols.

Immediate Safety and Handling Recommendations
Due to the lack of specific toxicity and reactivity data, AXT-914 should be handled with caution.

Assume the compound is hazardous and take appropriate protective measures.

Personal Protective Equipment (PPE) Handling Procedures

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Nitrile or other chemically resistant gloves.

Body Protection A standard laboratory coat.

Respiratory Protection
Use in a well-ventilated area or a chemical fume

hood.
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Step-by-Step Disposal Protocol
In the absence of a specific SDS, the primary goal is to manage AXT-914 waste in a manner

that ensures safety and regulatory compliance.

Do Not Dispose in General Waste or Drains: Under no circumstances should AXT-914 or its

containers be disposed of in the regular trash or poured down the sink.

Segregate Waste: Keep AXT-914 waste separate from other chemical waste streams to

avoid unknown chemical reactions. This includes solutions, contaminated labware (e.g.,

pipette tips, vials), and any personal protective equipment that is grossly contaminated.

Use a Designated Hazardous Waste Container:

Select a container that is chemically compatible with quinazolinone derivatives and any

solvents used. A high-density polyethylene (HDPE) or glass container is generally

appropriate.

The container must be in good condition, with a secure, leak-proof lid.

Properly Label the Waste Container: Affix a hazardous waste label to the container

immediately. The label must include:

The words "Hazardous Waste."

The full chemical name: "AXT-914" and if known, the IUPAC name: "1-((4-

bromophenyl)methyl)-4-(4-isopropylphenyl)-6-(prop-2-yn-1-yloxy)quinazolin-2(1H)-one".

An indication of the potential hazards (e.g., "Caution: Chemical of Unknown Toxicity").

The date the waste was first added to the container.

Store Waste Appropriately:

Store the sealed waste container in a designated satellite accumulation area or your

laboratory's main hazardous waste storage area.
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Ensure the storage area is well-ventilated and away from heat sources or incompatible

chemicals.

Arrange for Pickup and Disposal:

Contact your institution's EHS department to schedule a pickup of the hazardous waste.

Provide them with all available information about AXT-914.

Logical Workflow for Disposal
The following diagram outlines the decision-making process for the proper disposal of AXT-
914.
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Start: Need to Dispose of AXT-914

Do you have the Safety Data Sheet (SDS)?

Contact the supplier/manufacturer to obtain the SDS.

No

Follow the specific disposal instructions in Section 13 of the SDS.

Yes

Consult your institution's Environmental Health & Safety (EHS) office.

Treat AXT-914 as hazardous waste.

Proper and safe disposal.

Follow EHS guidance for disposal of uncharacterized chemical waste.

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of AXT-914.
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As no experimental data regarding the disposal or degradation of AXT-914 was found, no

experimental protocols can be provided. The recommended procedure is to transfer the waste

to a licensed hazardous waste disposal company via your institution's EHS department.

Signaling Pathways
Information regarding the biological signaling pathways of AXT-914 is not relevant to its proper

chemical disposal and was not found in the context of safety and handling documentation.

Therefore, no signaling pathway diagrams are included.

This guidance is intended to provide a framework for the safe handling and disposal of AXT-
914 in the absence of specific manufacturer data. Always prioritize the protocols and

requirements of your institution's Environmental Health and Safety department.

To cite this document: BenchChem. [Proper Disposal Procedures for AXT-914: Essential
Safety and Logistical Information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10819877#axt-914-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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